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Compound of Interest

Compound Name: 6-Methyl-2-vinylpyridine

Cat. No.: B072503 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Poly(2-vinylpyridine) (P2VP) is a versatile polymer with a wide range of

applications in fields such as drug delivery, catalysis, and materials science due to its pH-

responsive nature and coordinating properties.[1] A thorough characterization of its

physicochemical properties is crucial for ensuring its performance and reproducibility in these

applications. This document provides detailed application notes and experimental protocols for

the characterization of P2VP using various analytical techniques.

Molecular Weight Determination by Size Exclusion
Chromatography (SEC)
Application Note: Size Exclusion Chromatography (SEC), also known as Gel Permeation

Chromatography (GPC), is a fundamental technique for determining the molecular weight

distribution of P2VP.[2] It separates polymer chains based on their hydrodynamic volume in

solution. By calibrating with P2VP standards, it is possible to obtain absolute molar masses.[3]

Key parameters obtained from SEC analysis include the number average molecular weight

(Mn), weight average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).[2][4]

A PDI value close to 1 indicates a narrow molecular weight distribution, which is often desirable

for controlled applications.[2]

Quantitative Data Summary:
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Parameter Description Typical Values for P2VP

Mn ( g/mol )
Number average molecular

weight
3,300 - 480,400[2]

Mw ( g/mol )
Weight average molecular

weight
3,700 - 505,800[2]

Mp ( g/mol )
Molecular weight at the peak

maximum
620 - 1,160,000[3]

PDI (Mw/Mn) Polydispersity Index 1.06 - 1.13[2]

Intrinsic Viscosity ([η]) (dL/g)

A measure of the polymer's

contribution to the viscosity of

a solution.

0.0674 - 1.4031[2]

Radius of Gyration (Rg) (nm)

The root-mean-square

distance of the monomers from

the polymer's center of mass.

19.60 (for Mn = 277,000)[5]

Experimental Protocol: SEC Analysis of P2VP

Mobile Phase Preparation: Prepare an aqueous solution of 0.1 M sodium chloride with 0.3

vol% formic acid. This ensures the cationic nature and solubility of the P2VP samples.[3]

Alternatively, for organic SEC, tetrahydrofuran (THF) can be used as the eluent.[4][5]

Sample Preparation:

Dissolve the P2VP sample in the mobile phase to a concentration of 1 mg/mL. For

samples with a molecular weight greater than 1,000,000 Da, use a concentration of 0.5

mg/mL.[3]

Filter the polymer solution through a 0.2 µm or 0.45 µm syringe filter to remove any

particulate matter.

Instrumentation:

Pump: Isocratic pump with a flow rate of 0.5 mL/min.[3]
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Injector: Autosampler with an injection volume of 20 µL.[3]

Columns: A set of columns suitable for the expected molecular weight range, such as

NOVEMA Max columns for aqueous SEC.[3]

Detectors: A combination of detectors such as a refractive index (RI) detector, a UV-Vis

detector (at 254 nm), and a light scattering detector (for absolute molecular weight

determination).[2][3][5]

Temperature: Maintain the column and detector at a constant temperature, for example,

23 °C.[3]

Calibration: Calibrate the system using a set of P2VP standards with narrow molecular

weight distributions and known molecular weights.[3][6]

Data Acquisition and Analysis:

Inject the prepared P2VP sample and collect the chromatogram.

Process the data using appropriate GPC/SEC software to determine Mn, Mw, and PDI

relative to the P2VP calibration curve.

Experimental Workflow for SEC Analysis
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Sample & Eluent Preparation SEC Analysis

Data Processing

Prepare Mobile Phase
(e.g., 0.1M NaCl, 0.3% Formic Acid)

Dissolve P2VP in Mobile Phase
(1 mg/mL)

Filter Sample
(0.2 µm filter) Inject Sample into SEC System Separation by Size

(GPC Columns)
Detection

(RI, UV, LS)

Calculate Mn, Mw, PDICalibrate with P2VP Standards Generate Report

NMR Spectroscopy FTIR Spectroscopy

P2VP Sample

Dissolve in
Deuterated Solvent

Prepare Sample
(Film, Pellet, or ATR)

Acquire 1H & 13C Spectra

Analyze Structure
& Tacticity

Acquire IR Spectrum

Identify Functional Groups

DSC Analysis

TGA AnalysisP2VP Sample

Weigh Sample
(5-10 mg)

Weigh Sample
(5-10 mg)

Heat-Cool-Heat Cycle
(10-20 °C/min)

Determine Glass
Transition (Tg)

Heat to 600 °C
(10 °C/min)

Determine Decomposition
Temperature
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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